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Compound of Interest

Compound Name: Ethyl methyl sulfoxide

Cat. No.: B156511

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for
ethyl methyl sulfoxide. Due to the limited publicly available toxicological data for this specific
compound, this guide includes comprehensive data for the structurally related and well-studied
solvent, dimethyl sulfoxide (DMSO), as a surrogate for understanding the potential hazards of
the sulfoxide class of compounds. All data should be carefully evaluated in the context of
specific experimental conditions.

Chemical and Physical Properties

Ethyl methyl sulfoxide is an organosulfur compound with a sulfoxide functional group.[1]
Understanding its physical and chemical properties is fundamental to its safe handling and use
in a laboratory setting.

Table 1: Physical and Chemical Properties
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Dimethyl Sulfoxide

Propert Ethyl Methyl Sulfoxide

perty y y (DMSO)
CAS Number 1669-98-3[1] 67-68-5[1]
Molecular Formula Cs3HsOS[1] (CH3)2S0[1]

Molecular Weight 92.16 g/mol [1] 78.13 g/mol [1]
Appearance Moderately polar liquid[1] Colorless liquid[1]
Density 1.052 g/cm3[1] 1.1004 g/cm3[1]
Boiling Point 198.2 °C at 760 mmHg[1] 189 °C (372 °F)[1]
Melting Point Not Available 19 °C (66 °F)[1]
Flash Point 73.7 °C[1] 87 °C (188.6 °F)[2]

Vapor Pressure

0.512 mmHg at 25°C[1]

0.42 mmHg at 68°F[3]

Water Solubility

Not Available

Miscible[1]

Toxicological Data

Toxicological data is crucial for assessing the potential health hazards associated with a
chemical. While specific data for ethyl methyl sulfoxide is scarce, extensive studies on DMSO
provide valuable insights. DMSO is noted for its low toxicity.[1][4]

Table 2: Acute Toxicity Data for Dimethyl Sulfoxide (DMSO)

Route of . .
Species Endpoint Value Reference
Exposure
14,500 - 28,300
Oral Rat LDso [11[2]
mg/kg
Dermal Rat LDso 40,000 mg/kg [2][3]
Inhalation Rat LCso >533mg/L(4h) [2]

Summary of Toxicological Effects (Based on DMSO):
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o Acute Toxicity: DMSO has a low acute toxicity via oral and dermal routes.[4][5]

o Skin Irritation: It can cause mild to moderate skin irritation, which is generally transient.[6][7]
The severity often depends on the concentration used.[7]

» Eye Irritation: DMSO is not considered a serious eye irritant.[5] However, in animal studies at
high doses, it has been shown to be a target tissue.[5]

o Dermal Penetration: A key characteristic of DMSO is its ability to rapidly penetrate the skin
and may enhance the absorption of other substances.[1][5]

o Genotoxicity: Studies on the genetic toxicity of DMSO have produced mixed results, but the
majority of data suggest it does not pose a significant genotoxic risk.[5]

» Developmental Toxicity: Developmental toxicity has been observed only at maternally toxic
concentrations.[5]

Experimental Protocols

Standardized guidelines, such as those from the Organisation for Economic Co-operation and
Development (OECD), are used to assess the safety of chemicals. The following are
summaries of key protocols relevant to the data presented.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)

This method is a stepwise procedure to determine the acute oral toxicity of a substance, using
a reduced number of animals.[8]

e Principle: The test substance is administered orally to a group of animals (typically 3 of a
single gender) at a defined dose.[8] The procedure is conducted in steps, and observations
of mortality and moribund status determine if further steps are necessary.[8]

e Procedure:
o Healthy, young adult animals are acclimatized and fasted prior to dosing.

o The substance is administered in a single dose via gavage.
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o Animals are observed for mortality, signs of toxicity, and behavioral changes for at least 14
days.

o Body weights are recorded weekly.
o Anecropsy is performed on all animals at the end of the study.

o Endpoint: The test allows for the classification of the substance into a toxicity class based on
the observed effects at specific dose levels.[9]
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OECD 423 Experimental Workflow
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Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test assesses the potential of a substance to cause skin irritation or corrosion.[10]

 Principle: A single dose of the test substance is applied to a small area of the skin of an
animal (typically an albino rabbit), with untreated skin serving as a control.[10]

e Procedure:

The fur is removed from the test area on the animal's back.

o

[¢]

0.5 mL (liquid) or 0.5 g (solid) of the substance is applied to a small patch of skin (approx.
6 cm?).[10]

[¢]

The test site is covered with a gauze patch for a 4-hour exposure period.[10]

[e]

After exposure, the residual substance is removed.

[e]

The skin is examined for erythema (redness) and edema (swelling) at specific intervals (1,
24, 48, and 72 hours, and up to 14 days).

» Endpoint: The severity of skin reactions is scored to determine the level of irritation and its
reversibility.[10]
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OECD 404 Experimental Workflow

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or corrosion.[11]

+ Principle: A single dose of the test substance is applied into the conjunctival sac of one eye
of an animal (typically an albino rabbit), with the other eye serving as a control.[11]

¢ Procedure:

o Asingle animal is used for an initial test.
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[e]

The test substance is instilled into the conjunctival sac of one eye.

o

The eye is examined at 1, 24, 48, and 72 hours after application.[11]

[¢]

Lesions of the cornea, iris, and conjunctiva are scored to evaluate the degree of irritation.

[¢]

If a corrosive or severe irritant effect is not observed, a confirmatory test on up to two
additional animals may be performed.[11]

» Endpoint: The scores for ocular lesions are used to classify the substance's irritation
potential. The use of analgesics to minimize animal distress is encouraged.[11]

Signaling Pathways and Mechanism of Action

Detailed signaling pathways for ethyl methyl sulfoxide toxicity are not well-documented.
However, research on DMSO provides some insights into its biological interactions.

DMSO is known to be a scavenger of oxygen-free radicals.[12][13] At low concentrations (2-
4%), some studies have shown that DMSO can induce caspase-3 independent neuronal death
involving the translocation of apoptosis-inducing factor (AIF) from the mitochondria to the
nucleus.[14] Other studies suggest that DMSO can affect the PISBK/AKT signaling pathway and
may induce apoptosis through mitochondrial-mediated pathways at certain concentrations.[15]
It is important to note that these effects are often observed in specific in vitro models and may
be concentration and cell-type dependent.[15]
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Potential DMSO-Induced Cell Death Pathway

Handling and Safety Precautions

Given the properties of sulfoxides, including their ability to penetrate skin, appropriate safety

measures are essential.

Table 3: Handling and Personal Protective Equipment (PPE)
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Precaution Recommendation

) ) Work in a well-ventilated area, preferably in a
Engineering Controls i
chemical fume hood.

Wear chemical safety goggles or a face shield.

Eye Protection
[16]

) ] Wear protective gloves (e.g., butyl or nitrile
Skin Protection ] ]
rubber), and a lab coat. Avoid skin contact.[16]

Keep away from heat, sparks, and open flames.
Handling [16] Avoid ingestion and inhalation. Wash hands

thoroughly after handling.

Store in a cool, dry, well-ventilated place in a
Storage tightly closed container.[16] Keep away from

strong oxidizing agents.

) Absorb spills with inert material and dispose of
Spill Response I
properly. Ensure adequate ventilation.

Conclusion

Ethyl methyl sulfoxide is a compound with limited available safety data. The information on
the closely related compound, dimethyl sulfoxide, indicates a low order of acute toxicity.
However, its ability to penetrate the skin and potentially carry other substances with it
necessitates careful handling and the use of appropriate personal protective equipment.
Researchers should consult the specific Safety Data Sheet (SDS) for ethyl methyl sulfoxide
and perform a thorough risk assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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